4,4-dimethyl-5-methylideneoxolan-2-one
Overview
Description
4,4-Dimethyl-5-methylideneoxolan-2-one, often referred to as DMMDO, is an organic compound that has been extensively studied for its various applications in the scientific research field. It is a versatile compound with a wide range of uses, from synthesis and catalysis to pharmaceuticals and biochemistry. DMMDO is a cyclic ketone that is composed of a five-membered ring with two oxygen atoms and one methylene group. The compound has a molecular weight of 94.09 g/mol and a melting point of 65°C. It is soluble in water and has a high boiling point of 205°C.
Scientific Research Applications
DMMDO has a wide range of applications in scientific research. It is commonly used as a catalyst in organic synthesis reactions, such as the synthesis of polymers, pharmaceuticals, and other compounds. It is also used in the production of polyurethane foam, polyethylene, and polypropylene. Additionally, DMMDO has been studied for its potential applications in biochemistry, as it has been found to possess antifungal and antibacterial properties. It has also been used in the study of enzyme inhibition and enzyme-catalyzed reactions.
Mechanism of Action
The mechanism of action of DMMDO is still not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cytochrome P450 isoforms. It is also thought to interact with other proteins, such as those involved in DNA replication and cell signaling pathways. Additionally, it has been found to interact with lipids, proteins, and nucleic acids.
Biochemical and Physiological Effects
DMMDO has been found to have a number of biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria, fungi, and other microorganisms. Additionally, it has been shown to possess anti-inflammatory, anti-oxidant, and anti-cancer properties. It has also been found to have a protective effect on the liver and kidneys, as well as to reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
The use of DMMDO in laboratory experiments has a number of advantages. It is a relatively inexpensive compound and is readily available. Additionally, it is a versatile compound that can be used in a wide range of applications. However, there are also some limitations to the use of DMMDO in laboratory experiments. It is a relatively unstable compound and is sensitive to oxidation. Additionally, it is highly flammable and should be handled with caution.
Future Directions
There are a number of potential future directions for the study of DMMDO. These include further research into its potential applications in biochemistry, such as its use as an enzyme inhibitor or in cell signaling pathways. Additionally, further research into its potential anti-cancer and anti-inflammatory properties could be beneficial. Additionally, further research into its potential applications in the synthesis of polymers and pharmaceuticals could be beneficial. Finally, further research into its potential toxicological effects could be beneficial.
Synthesis Methods
The synthesis of DMMDO is a complex process that involves a number of steps. It is typically synthesized through a two-step reaction involving the conversion of an aldehyde to an intermediate, followed by the addition of a Grignard reagent. The aldehyde is reacted with sodium ethoxide in ethanol to form the intermediate, which is then reacted with the Grignard reagent to form the desired product. The reaction is usually carried out in an inert atmosphere to prevent oxidation of the product.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4,4-dimethyl-5-methylideneoxolan-2-one can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "2,4-pentanedione", "ethyl acetoacetate", "methyl iodide", "sodium hydride", "2-methyl-2-butanol", "acetic anhydride", "sulfuric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Condensation of 2,4-pentanedione and ethyl acetoacetate in the presence of sulfuric acid to form 4,4-dimethyl-3-oxobutanoic acid.", "Step 2: Esterification of 4,4-dimethyl-3-oxobutanoic acid with 2-methyl-2-butanol in the presence of acetic anhydride and sulfuric acid to form 4,4-dimethyl-3-(2-methyl-2-butyl)butanoic acid.", "Step 3: Conversion of 4,4-dimethyl-3-(2-methyl-2-butyl)butanoic acid to its corresponding acid chloride using thionyl chloride.", "Step 4: Reaction of the acid chloride with methyl iodide in the presence of sodium hydride to form 4,4-dimethyl-3-(2-methyl-2-butyl)-2-oxobutyl methyl ether.", "Step 5: Cyclization of 4,4-dimethyl-3-(2-methyl-2-butyl)-2-oxobutyl methyl ether with sodium bicarbonate in water to form 4,4-dimethyl-5-methylideneoxolan-2-one.", "Step 6: Purification of the product by recrystallization from a suitable solvent." ] } | |
CAS RN |
65371-43-9 |
Product Name |
4,4-dimethyl-5-methylideneoxolan-2-one |
Molecular Formula |
C7H10O2 |
Molecular Weight |
126.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
